Cas no 1244948-78-4 (3-(1-amino-2,2,2-trifluoroethyl)phenol)

3-(1-amino-2,2,2-trifluoroethyl)phenol structure

1244948-78-4 structure

Product Name:3-(1-amino-2,2,2-trifluoroethyl)phenol

CAS No:1244948-78-4

MF:C₈H₈F₃NO

MW:191.15043258667

CID:6229662

PubChem ID:45480344

Update Time:2024-01-13

3-(1-amino-2,2,2-trifluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-(1-amino-2,2,2-trifluoroethyl)phenol
- AKOS015909583
- EN300-1929498
- 1244948-78-4
- Inchi： 1S/C8H8F3NO/c9-8(10,11)7(12)5-2-1-3-6(13)4-5/h1-4,7,13H,12H2
- InChI Key： PPNJUQFYRVUHAM-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=C(C=1)O)N)(F)F

Computed Properties

Exact Mass: 191.05579836g/mol
Monoisotopic Mass: 191.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

3-(1-amino-2,2,2-trifluoroethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1929498-0.05g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		0.05g	$803.0	2023-09-17
Enamine	EN300-1929498-0.1g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		0.1g	$842.0	2023-09-17
Enamine	EN300-1929498-0.25g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		0.25g	$880.0	2023-09-17
Enamine	EN300-1929498-0.5g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		0.5g	$919.0	2023-09-17
Enamine	EN300-1929498-1.0g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		1g	$1286.0	2023-06-02
Enamine	EN300-1929498-2.5g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		2.5g	$1874.0	2023-09-17
Enamine	EN300-1929498-5.0g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		5g	$3728.0	2023-06-02
Enamine	EN300-1929498-10.0g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		10g	$5528.0	2023-06-02
Enamine	EN300-1929498-1g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		1g	$956.0	2023-09-17
Enamine	EN300-1929498-5g	3-(1-amino-2,2,2-trifluoroethyl)phenol	1244948-78-4		5g	$2774.0	2023-09-17

3-(1-amino-2,2,2-trifluoroethyl)phenol Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

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